3,3-Diphenylpiperidine hydrochloride

• IUPAC Name: 3,3-diphenylpiperidine;hydrochloride
• InChI: InChI=1S/C17H19N.ClH/c1-3-8-15(9-4-1)17(12-7-13-18-14-17)16-10-5-2-6-11-16;/h1-6,8-11,18H,7,12-14H2;1H
• InChI Key: OKUKAYBAYQSEQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)(C2=CC=CC=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C17H20ClN
• Molecular Weight: 273.8 g/mol

Description

3,3-Diphenylpiperidine hydrochloride, also known as Prodipine hydrochloride, is a chemical compound with the CAS Number: 31314-39-3. It has a molecular weight of 315.89 and its IUPAC name is 1-isopropyl-4,4-diphenylpiperidine hydrochloride.

Molecular Structure Analysis

The InChI code for 3,3-Diphenylpiperidine hydrochloride is 1S/C20H25N.ClH/c1-17(2)21-15-13-20(14-16-21,18-9-5-3-6-10-18)19-11-7-4-8-12-19;/h3-12,17H,13-16H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

3,3-Diphenylpiperidine hydrochloride has a molecular weight of 315.89. It is stored at a temperature of 28 C.

Scientific Research Applications

Synthesis and Characterization

3,3-Diphenylpiperidine hydrochloride is a key compound in the synthesis of various derivatives with potential medicinal applications. One study highlighted the synthesis of 2, 6-diphenylpiperidine-4-one compounds and their novel imine derivatives, which were evaluated for their antioxidant potential. The synthesis involved Mannich condensation and condensation reactions with hydroxylamine hydrochloride and thiosemicarbazide, resulting in compounds with significant antioxidant activity (Siddiqui et al., 2018).

Spectroscopic Studies

Research has been conducted on the 1H NMR spectra of cis-2,6-diphenylpiperidines and cis-2,6-diphenyl-4-piperidones, providing insights into the structural and electronic properties of these compounds. These studies help in understanding the molecular behavior and potential applications of diphenylpiperidine derivatives (Arumugam et al., 1987).

Pharmaceutical Development

The compound has been investigated for its potential in modifying drug penetration into human skin, specifically examining the penetration of diphenhydramine hydrochloride from a microemulsion into human skin. This research is crucial in the development of more effective transdermal drug delivery systems (Schmalfuss et al., 1997).

Anticancer Activity

Studies on the metabolism of 4-methylpiperazine-1-carbodithioc acid 3-cyano-3,3- diphenylpropyl ester hydrochloride, a compound closely related to 3,3-diphenylpiperidine hydrochloride, have shown promising in vivo and in vitro anticancer activity. Understanding its metabolism in rat bile through high-performance liquid chromatography and mass spectrometry contributes to its potential therapeutic applications (Jiang et al., 2007).

Safety and Hazards

The safety information for 3,3-Diphenylpiperidine hydrochloride indicates that it is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled. It causes severe skin burns and eye damage. It is also harmful to aquatic life.

Future Directions

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications. Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines, and the exploration of their potential therapeutic applications.